(3aR*,6aR*)-2-allyl-5-(2-chloro-3-methylbenzoyl)hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid

• IUPAC Name: (3aR,6aR)-5-(2-chloro-3-methylbenzoyl)-2-prop-2-enyl-3,4,6,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-3a-carboxylic acid
• InChI: InChI=1S/C18H21ClN2O3/c1-3-7-20-8-13-9-21(11-18(13,10-20)17(23)24)16(22)14-6-4-5-12(2)15(14)19/h3-6,13H,1,7-11H2,2H3,(H,23,24)/t13-,18-/m1/s1
• InChI Key: YBTOCIKDVUQUQV-FZKQIMNGSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)N2CC3CN(CC3(C2)C(=O)O)CC=C)Cl
• Isomeric SMILES: CC1=C(C(=CC=C1)C(=O)N2C[C@H]3CN(C[C@]3(C2)C(=O)O)CC=C)Cl
• Molecular Formula: C18H21ClN2O3
• Molecular Weight: 348.8 g/mol

Description

Synthesis Analysis

The synthesis of related hexahydropyrrolo[2,3-b]indole derivatives involves multiple steps including aldol reactions, hydroxyl introduction by specific reagents, and reductive intramolecular ring-closure reactions, highlighting a general pathway for introducing molecular diversity onto the pyrrolo[2,3-b]indole ring system (Kawasaki et al., 2005). Such methods offer insights into the synthesis of complex molecules including "(3aR*,6aR*)-2-allyl-5-(2-chloro-3-methylbenzoyl)hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid".

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through X-ray diffraction and compared to density-functional-theory (DFT) calculations, providing insights into the spatial arrangement of atoms within the molecule and confirming the presence of specific functional groups and stereocenters (Li-qun Shen et al., 2012). These analytical techniques are crucial for understanding the three-dimensional conformation of "(3aR*,6aR*)-2-allyl-5-(2-chloro-3-methylbenzoyl)hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid".

Chemical Reactions and Properties

The compound's reactivity can be inferred from related research, where pyrrolo[2,3-d]pyrimidine derivatives underwent palladium-catalyzed cross-coupling reactions, demonstrating the potential for chemical modifications and the synthesis of densely substituted derivatives (Dodonova et al., 2010). These reactions are indicative of the types of chemical transformations that "(3aR*,6aR*)-2-allyl-5-(2-chloro-3-methylbenzoyl)hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid" might undergo.